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Compound of Interest

Compound Name: Hydrazine, heptyl-, sulfate

Cat. No.: B15342465 Get Quote

An In-depth Technical Guide on the Material
Safety of Heptylhydrazine
Disclaimer: The following guide has been compiled from available public information. Specific

toxicological data such as LD50 and LC50 values for heptylhydrazine were not readily available

in the public domain. Therefore, the information provided on handling, safety precautions, and

emergency procedures is based on general best practices for hazardous, corrosive, and

flammable liquids. Researchers, scientists, and drug development professionals should

exercise extreme caution and consult with a certified safety professional before handling this

substance.

Chemical Identification and Physical Properties
Heptylhydrazine is a colorless to pale yellow liquid with a pungent odor.[1] It is soluble in

organic solvents such as ethanol and ether but is insoluble in water.[1] Its primary use is as a

combustion agent in aero engines and as a component in rocket propellants.[1]

Table 1: Physical and Chemical Properties of Heptylhydrazine
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Property Value Source

Chemical Formula C₇H₁₈N₂ [1]

Molar Mass 130.23 g/mol ChemBK

Appearance
Colorless to pale yellow liquid

with a pungent odor
[1]

Boiling Point 141.6°C (estimate) ChemBK

Flash Point 95.1°C ChemBK

Density 0.8072 g/cm³ (estimate) ChemBK

Vapor Pressure 0.148 mmHg at 25°C ChemBK

Solubility
Insoluble in water; Soluble in

ethanol and ether
[1]

Hazard Identification and Toxicological Information
Heptylhydrazine is classified as a dangerous compound due to its corrosive and irritating

properties, which can cause damage to the skin, eyes, and respiratory system.[1]

Table 2: Hazard Identification

Hazard Description

Acute Health Effects
Irritating and corrosive to skin, eyes, and

respiratory tract.[1]

Chronic Health Effects No specific data found for heptylhydrazine.

Toxicological Data:

Specific LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) values for

heptylhydrazine were not found in the conducted search of publicly available data. In the

absence of specific data, this compound should be handled as a substance with high acute

toxicity.
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Handling, Storage, and Exposure Controls
Proper handling and storage are crucial to minimize the risks associated with heptylhydrazine.

Experimental Protocols & Handling Procedures:

Engineering Controls: Work with heptylhydrazine should be conducted in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or chemical-

resistant apron must be worn.

Respiratory Protection: In case of inadequate ventilation or potential for aerosol

generation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

should be used.[1]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists. Ensure

all containers are properly labeled.

Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and

incompatible materials such as oxidizing agents.[1] Keep containers tightly closed.

Emergency Procedures
First Aid Measures:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate

medical attention.

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing and shoes.[2][3][4][5] Seek immediate

medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.ummhealth.org/health-library/first-aid-chemical-exposure-0
https://www.mayoclinic.org/first-aid/first-aid-chemical-burns/basics/art-20056667
https://www.healthdirect.gov.au/chemical-burns
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[2][3][4][5] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.

Specific Hazards: Heptylhydrazine is a flammable liquid. Vapors may travel to a source of

ignition and flash back. Combustion may produce toxic gases, including oxides of nitrogen.

Fire-Fighting Procedures: Firefighters should wear full protective clothing and a self-

contained breathing apparatus (SCBA). Use water spray to cool fire-exposed containers.

Accidental Release Measures:

Personal Precautions: Evacuate the area and eliminate all ignition sources. Wear

appropriate personal protective equipment (see Section 3).

Environmental Precautions: Prevent the spill from entering drains or waterways.

Cleanup Procedures: For a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand, or earth). Place the contaminated material into a suitable, labeled

container for hazardous waste disposal. For a large spill, dike the area to contain the spill

and contact emergency services.

Visualized Safety Workflow
The following diagram illustrates a logical workflow for handling hazardous chemicals like

heptylhydrazine, from receipt to disposal, emphasizing key safety checkpoints.
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Receiving & Storage Handling & Use

Emergency Response
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Hazardous Chemical Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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